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Compound of Interest

Compound Name: 8-Bromoimidazo[1,2-a]pyridine

Cat. No.: B1285415 Get Quote

An In-depth Technical Guide to 8-Bromoimidazo[1,2-a]pyridine

For researchers, scientists, and professionals in drug development, 8-Bromoimidazo[1,2-
a]pyridine is a versatile heterocyclic compound with significant potential. This guide provides a

comprehensive overview of its core properties, synthesis, and applications, with a focus on its

role in medicinal chemistry and material science. The unique structural features of this

compound make it a valuable candidate in the discovery and development of new therapeutic

agents and advanced materials.[1]

Core Molecular Data
The fundamental properties of 8-Bromoimidazo[1,2-a]pyridine are summarized below. This

data is essential for its use in quantitative research and experimental design.
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Property Value

Molecular Formula C₇H₅BrN₂

Molecular Weight 197.04 g/mol [1]

CAS Number 850349-02-9[2]

Appearance Light Brown to Gray Solid[1][3]

Purity ≥ 95% (HPLC)[1]

Melting Point 70-75℃[3]

Storage Store at 0-8°C[1] or Room temperature[3]

Applications in Research and Development
8-Bromoimidazo[1,2-a]pyridine serves as a crucial intermediate in several fields due to its

unique electronic properties and reactive bromine substituent, which allows for diverse

synthetic modifications.[1]

Pharmaceutical Development: This compound is a key building block in the synthesis of

novel pharmaceuticals, particularly in the development of anti-cancer agents.[1] It is also

used in the creation of kinase inhibitors and benzodiazepine receptor modulators for

potential anxiolytic and sedative agents.[3] The broader imidazo[1,2-a]pyridine scaffold is

recognized for a wide range of biological activities, including antimicrobial, antiviral, and

antidiabetic properties.[4][5]

Biochemical Research: It is utilized in studies investigating enzyme inhibitors and receptor

interactions, which helps in understanding cellular processes and disease mechanisms.[1]

Its derivatives are explored for their ability to enhance binding affinity to GABA receptors.[3]

Material Science: The electronic properties of 8-Bromoimidazo[1,2-a]pyridine make it a

candidate for the development of advanced materials, such as organic semiconductors.[1]

Diagnostic Tools: Researchers are investigating its use in the development of diagnostic

imaging agents to improve disease detection and monitoring.[1]
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Experimental Protocols: Synthesis
The synthesis of imidazo[1,2-a]pyridines can be achieved through various methods. A common

approach involves the reaction of 2-aminopyridines with α-halocarbonyl compounds. Copper-

catalyzed reactions are frequently employed to construct this heterocyclic system.

Example Protocol: Copper-Catalyzed Synthesis of Imidazo[1,2-a]pyridines

This protocol is a general representation based on copper-catalyzed methods for synthesizing

the imidazo[1,2-a]pyridine core.

Reactant Preparation: A mixture of a 2-aminopyridine derivative and a nitroolefin is prepared.

Catalyst and Solvent: A copper(I) catalyst, such as copper(I) bromide (CuBr), is added to the

reaction mixture. Dimethylformamide (DMF) is often used as the solvent.[6]

Reaction Conditions: The reaction is typically heated to around 80°C.[6] Air is used as an

environmentally friendly oxidant.[6]

Reaction Progression: The reaction proceeds through several steps, likely including a

Michael addition, radical cation formation, hydrogen abstraction, and subsequent

intramolecular nucleophilic addition to form the fused bicyclic ring system.[6]

Work-up and Purification: After the reaction is complete, the product is isolated and purified

using standard techniques such as column chromatography to yield the desired imidazo[1,2-

a]pyridine derivative.

Logical Workflow and Applications
The following diagram illustrates the central role of 8-Bromoimidazo[1,2-a]pyridine as a

building block in the development of various advanced applications.
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Synthetic Pathways

Applications

8-Bromoimidazo[1,2-a]pyridine
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e.g., Imaging Agents

Click to download full resolution via product page

Caption: Role of 8-Bromoimidazo[1,2-a]pyridine as a versatile intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. scbt.com [scbt.com]

3. 8-bromoimidazo[1,2-a]pyridine [myskinrecipes.com]

4. researchgate.net [researchgate.net]

5. Imidazo[1,2-a]pyridine Scaffold as Prospective Therapeutic Agents - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. Cu(I)-Catalyzed Synthesis of Imidazo[1,2-a]pyridines from Aminopyridines and Nitroolefins
Using Air as the Oxidant [organic-chemistry.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1285415?utm_src=pdf-body-img
https://www.benchchem.com/product/b1285415?utm_src=pdf-body
https://www.benchchem.com/product/b1285415?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/26268
https://www.scbt.com/p/8-bromoimidazo1-2-apyridine-850349-02-9
https://www.myskinrecipes.com/shop/en/imidazopyridine-derivatives/143964-8-bromoimidazo-12-a-pyridine.html
https://www.researchgate.net/publication/303687457_Imidazo12-apyridine_Scaffold_as_Prospective_Therapeutic_Agents
https://pubmed.ncbi.nlm.nih.gov/27237332/
https://pubmed.ncbi.nlm.nih.gov/27237332/
https://www.organic-chemistry.org/abstracts/lit3/538.shtm
https://www.organic-chemistry.org/abstracts/lit3/538.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1285415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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[https://www.benchchem.com/product/b1285415#8-bromoimidazo-1-2-a-pyridine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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